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Introduction
The circadian locomotor output cycles kaput (CLOCK) protein is a core component of the

mammalian circadian clock, a complex timekeeping mechanism that regulates a wide array of

physiological processes.[1][2] Functioning as a transcription factor, CLOCK forms a

heterodimer with Brain and Muscle ARNT-Like 1 (BMAL1) to drive the rhythmic expression of

downstream clock-controlled genes.[3][4] This intricate transcriptional-translational feedback

loop is fundamental for maintaining 24-hour periodicity in processes ranging from sleep-wake

cycles to metabolism and cellular proliferation.[2][5] Dysregulation of the circadian clock has

been implicated in a variety of pathologies, including metabolic disorders, cancer, and

neurodegenerative diseases, making the core clock proteins attractive therapeutic targets.[5][6]

CLK8 is a small molecule inhibitor that has been identified to specifically target the CLOCK

protein.[7][8][9] Its mechanism of action involves binding to CLOCK and disrupting its

interaction with BMAL1.[6][7][8] This disruption interferes with the nuclear translocation of the

CLOCK:BMAL1 complex, thereby modulating the expression of target genes.[8][9] Studies

have shown that treatment with CLK8 can lead to a reduction in CLOCK protein levels in a

time-dependent manner, highlighting its potential as a tool to probe circadian biology and as a

potential therapeutic agent for diseases linked to circadian disruption.[8]
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These application notes provide a detailed protocol for the analysis of CLOCK protein levels by

Western blot following treatment with CLK8 in both cell culture and in vivo models.

Signaling Pathways and Experimental Workflow
CLOCK Protein Signaling Pathway in the Circadian
Rhythm

Nucleus

CytoplasmCLOCK CLOCK:BMAL1
Heterodimer

Dimerization

BMAL1

E-Box
(Promoter)

Binds to

Per & Cry Genes

Activates
Transcription

Per & Cry mRNA
Per & Cry mRNA

Export

PER:CRY
Complex

Inhibits
PER & CRY

Proteins
Translation

PER:CRY
Complex

Dimerization

Import

CLK8

Binds to &
Inhibits Interaction

with BMAL1

Click to download full resolution via product page

Caption: CLOCK protein signaling pathway within the core circadian clock feedback loop and

the inhibitory action of CLK8.
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Caption: Step-by-step experimental workflow for Western blot analysis of CLOCK protein.
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Quantitative Data Summary
The following tables summarize the quantitative data on the effect of CLK8 treatment on

CLOCK and other core clock protein levels, as determined by densitometric analysis of

Western blots. The data is presented as relative protein levels normalized to a loading control

and expressed as a fold change relative to the vehicle-treated control group.

Table 1: In Vitro Analysis of Core Clock Protein Levels in
U2OS Cells After CLK8 Treatment

Time
(hours)

Treatment

Relative
CLOCK
Protein
Level (Fold
Change)

Relative
BMAL1
Protein
Level (Fold
Change)

Relative
PER2
Protein
Level (Fold
Change)

Relative
CRY1
Protein
Level (Fold
Change)

0 DMSO 1.00 1.00 1.00 1.00

6 DMSO ~1.10 ~1.05 ~0.90 ~0.95

12 DMSO ~0.95 ~0.90 ~1.10 ~1.05

18 DMSO ~0.85 ~0.80 ~1.20 ~1.15

24 DMSO ~1.00 ~1.00 ~1.00 ~1.00

0
CLK8 (20

µM)
1.00 1.00 1.00 1.00

6
CLK8 (20

µM)
~0.80 ~0.85 ~0.95 ~1.00

12
CLK8 (20

µM)
~0.60 ~0.70 ~1.05 ~1.00

18
CLK8 (20

µM)
~0.50 ~0.60 ~1.15 ~1.05

24
CLK8 (20

µM)
~0.70 ~0.75 ~1.00 ~0.95
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Data are estimated from graphical representations in published literature and are meant for

illustrative purposes.[8]

Table 2: In Vivo Analysis of CLOCK Protein Levels in
Mouse Liver After CLK8 Treatment

Treatment Group
Relative Nuclear CLOCK
Protein Level (Fold
Change)

Relative Cytosolic CLOCK
Protein Level (Fold
Change)

Vehicle (DMSO) 1.00 1.00

CLK8 (25 mg/kg) ~0.65 ~0.90

Data are estimated from graphical representations in published literature and are meant for

illustrative purposes.[8][10]

Experimental Protocols
Protocol 1: In Vitro Western Blot Analysis of CLOCK
Protein in U2OS Cells Treated with CLK8
1. Cell Culture and Treatment: a. Culture Human Osteosarcoma (U2OS) cells in Dulbecco's

Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2. b. For time-course

experiments, synchronize the cells by treating confluent cultures with 0.1 µM dexamethasone

for 2 hours. c. After synchronization, replace the medium with fresh medium containing either

DMSO (vehicle control) or 20 µM CLK8.[8] d. Harvest cells at designated time points (e.g., 0, 6,

12, 18, and 24 hours) for protein extraction.[8]

2. Protein Extraction: a. Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS). b.

Lyse the cells on ice using RIPA lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40,

0.5% sodium deoxycholate, 0.1% SDS) supplemented with a protease inhibitor cocktail. c.

Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Incubate on ice for 30

minutes with occasional vortexing. e. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

f. Collect the supernatant containing the total protein extract.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.abmgood.com/g094-1mgname.html
https://www.benchchem.com/product/b2986779?utm_src=pdf-body
https://www.abmgood.com/g094-1mgname.html
https://www.ebiohippo.com/en/primary-antibodies/anti-alpha-tubulin-monoclonal-loading-control-antibody.html
https://www.benchchem.com/product/b2986779?utm_src=pdf-body
https://www.benchchem.com/product/b2986779?utm_src=pdf-body
https://www.abmgood.com/g094-1mgname.html
https://www.abmgood.com/g094-1mgname.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2986779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Protein Quantification: a. Determine the protein concentration of the supernatant using a

Bicinchoninic Acid (BCA) protein assay kit according to the manufacturer's instructions.

4. SDS-PAGE and Western Blotting: a. Prepare protein samples by mixing 20-30 µg of total

protein with Laemmli sample buffer and boiling at 95-100°C for 5 minutes. b. Load the samples

onto a 4-12% Bis-Tris polyacrylamide gel and perform electrophoresis until the dye front

reaches the bottom of the gel. c. Transfer the separated proteins to a polyvinylidene difluoride

(PVDF) membrane. d. Block the membrane with 5% non-fat dry milk or 5% Bovine Serum

Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room

temperature. e. Incubate the membrane with a primary antibody against CLOCK (e.g., rabbit

anti-CLOCK, 1:1000 dilution) overnight at 4°C with gentle agitation. f. For loading control, use a

primary antibody against α-tubulin (e.g., mouse anti-α-tubulin, 1:2000 dilution). g. Wash the

membrane three times for 10 minutes each with TBST. h. Incubate the membrane with a

horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP,

1:5000 dilution) for 1 hour at room temperature. i. Wash the membrane three times for 10

minutes each with TBST.

5. Detection and Analysis: a. Prepare a chemiluminescent substrate according to the

manufacturer's instructions and apply it to the membrane. b. Capture the chemiluminescent

signal using an imaging system. c. Perform densitometric analysis of the bands using

appropriate software. Normalize the intensity of the CLOCK protein band to the intensity of the

loading control band (α-tubulin).

Protocol 2: In Vivo Western Blot Analysis of CLOCK
Protein in Mouse Liver Treated with CLK8
1. Animal Treatment: a. Administer CLK8 (25 mg/kg) or vehicle (DMSO) to mice via

intraperitoneal (i.p.) injection.[10] b. Euthanize the mice at a specified time point after injection

and immediately harvest the liver tissue.

2. Tissue Homogenization and Protein Extraction: a. Mince a portion of the liver tissue on ice

and homogenize in ice-cold RIPA buffer with protease inhibitors using a tissue homogenizer. b.

Follow steps 2.d through 2.f from Protocol 1 for protein extraction. c. For nuclear and cytosolic

fractionation, use a nuclear/cytosol fractionation kit according to the manufacturer's protocol.

3. Protein Quantification: a. Perform a BCA protein assay as described in Protocol 1.
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4. SDS-PAGE and Western Blotting: a. Follow the steps outlined in Protocol 1, section 4. b. For

nuclear fraction analysis, use Histone H3 as a loading control (e.g., rabbit anti-Histone H3,

1:1000 dilution).

5. Detection and Analysis: a. Follow the steps outlined in Protocol 1, section 5. Normalize

CLOCK protein levels to the appropriate loading control (α-tublin for total and cytosolic lysates,

Histone H3 for nuclear lysates).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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